4-(cyclopropylmethyl)-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• IUPAC Name: 4-(cyclopropylmethyl)-2-methylthieno[3,2-b]pyrrole-5-carboxylic acid
• InChI: InChI=1S/C12H13NO2S/c1-7-4-9-11(16-7)5-10(12(14)15)13(9)6-8-2-3-8/h4-5,8H,2-3,6H2,1H3,(H,14,15)
• InChI Key: IXFSGYJYYJIUGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C=C(N2CC3CC3)C(=O)O
• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol

Description

“4-(cyclopropylmethyl)-2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid” is a chemical compound with the molecular weight of 221.28. It is a powder at room temperature.

Synthesis Analysis

The synthesis of related compounds involves the annulation of a pyrrole ring to a thiophene derivative. The reaction of ester with aqueous EtNH2 has been used for the synthesis of ethylamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11NO2S/c13-11(14)9-5-10-8(3-4-15-10)12(9)6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The IR spectrum, NMR spectrum, and mass spectrum provide more detailed information about its physical and chemical properties.

Scientific Research Applications

• Chemical Synthesis This compound is related to heteropentalenes, which contain two heteroatoms in their structure. The synthetic approach follows the Hemetsberger–Knittel protocol, which includes three reaction steps: the nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, Knoevenagel condensation, and finally, thermolysis promoting the intramolecular cyclocondensation to O,N-heteropentalene.

• Chemical Synthesis This compound is related to heteropentalenes, which contain two heteroatoms in their structure. The synthetic approach follows the Hemetsberger–Knittel protocol, which includes three reaction steps: the nucleophilic substitution of halogen-containing aliphatic carboxylic acid esters, Knoevenagel condensation, and finally, thermolysis promoting the intramolecular cyclocondensation to O,N-heteropentalene.

• Organic Synthesis, Nanotechnology, and Polymers Carboxylic acids, including the one you mentioned, have a wide range of applications in organic synthesis, nanotechnology, and polymers. They can be used to obtain small molecules, macromolecules, synthetic or natural polymers, modify the surface of nanoparticles or nanostructures, and more.

• Conducting Polymers Carbazole-based polymeric and oligomeric compounds, which are related to the compound you mentioned, have been studied for their excellent optoelectronic properties, high charge carrier mobility, and excellent morphological stability. These properties make them potential candidates in the field of nanodevices, rechargeable batteries, and electrochemical transistors.

Safety And Hazards

The compound has been classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Thieno[3,2-b]pyrrolecarboxamides have attracted significant attention due to the discovery of new types of activity for specific representatives in this series of compounds. Future research could focus on the synthesis of new thienopyrroles containing N-substituents in the bicyclic and carboxamide moieties.